Cas no 113-78-0 (Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide)
113-78-0 structure
Product name:Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide
Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide Chemical and Physical Properties
Names and Identifiers
-
- demoxytocin
- deaminooxytocin
- Deaminoxytocin
- desamino-oxytocin
- Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®
- Demossitocina [DCIT]
- 1-(3-Mercaptopropionic acid)oxytocin
- 1-[4-(2-amino-2-keto-ethyl)-7-(3-amino-3-keto-propyl)-13-(4-hydroxybenzyl)-3,6,9,12,15-pentaketo-10-sec-butyl-18,19-dithia-2,5,8,11,14-pentazacycloicosane-1-carbonyl]-N-[1-[(2-amino-2-keto-ethyl)carbamoyl]-3-methyl-butyl]pyrrolidine-2-carboxamide
- N-[1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]-1-[4-(2-amino-2-oxoethyl)-7-(3-amino-3-oxopropyl)-10-butan-2-yl-13-[(4-hydroxyphenyl)methyl]-3,6,9,12,15-pentaoxo-18,19-dithia-2,5,8,11,14-pentazacycloicosane-1-carbonyl]pyrrolidine-2-carboxamide
- N-[1-[(2-azanyl-2-oxo-ethyl)amino]-4-methyl-1-oxo-pentan-2-yl]-1-[[4-(2-azanyl-2-oxo-ethyl)-7-(3-azanyl-3-oxo-propyl)-10-butan-2-yl-13-[(4-hydroxyphenyl)methyl]-3,6,9,12,15-pentaoxo-18,19-dithia-2,5,8,11,14-pentazacycloicos-1-yl]carbonyl]pyrrolidine-2-carboxamide
- Demossitocina
- HY-P2168
- NS00041432
- DEMOXYTOCIN [WHO-DD]
- Demoxytocine [INN-French]
- OXYTOCIN, 1-(3-MERCAPTOPROPIONIC ACID)-
- DEMOXYTOCIN [MART.]
- 1-{[(4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-(4-hydroxybenzyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentaazacycloicosan-4-yl]carbonyl}-L-prolyl-L-leucylglycinamide
- 113-78-0
- 1-(3-Mercaptopropionic acid)-oxytocin
- Sandopral
- Demoxytocin [INN]
- DB13798
- Demoxitocina [INN-Spanish]
- DTXSID701016964
- DEAMINOOXYTOCIN [MI]
- CS-0109362
- 1-mercaptopropionateoxytoxin
- Demoxytocinum [INN-Latin]
- (2S)-N-[(2S)-1-[(2-amino-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]-1-[(4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-10-(3-amino-3-oxopropyl)-13-[(2S)-butan-2-yl]-16-[(4-hydroxyphenyl)methyl]-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
- desamino oxytocin
- CHEBI:135900
- Demoxytocine
- Sandopart
- Oxytocin, deamino-
- OXYTOCIN, 1-(3-MERCAPTOPROPANOIC ACID)-
- desaminooxytocin
- EINECS 204-034-9
- UNII-2N9HM3X95F
- Odeax
- Demoxitocina
- ODA 914
- ODA-914
- 2N9HM3X95F
- Q5256388
- CHEMBL439044
- Demoxytocinum
- BDBM50044676
- SCHEMBL38442
- 1-deaminooxytocin
- Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide
-
- Inchi： InChI=1S/C43H65N11O12S2/c1-5-23(4)36-42(65)49-26(12-13-32(44)56)38(61)50-29(19-33(45)57)39(62)52-30(21-68-67-16-14-35(59)48-28(40(63)53-36)18-24-8-10-25(55)11-9-24)43(66)54-15-6-7-31(54)41(64)51-27(17-22(2)3)37(60)47-20-34(46)58/h8-11,22-23,26-31,36,55H,5-7,12-21H2,1-4H3,(H2,44,56)(H2,45,57)(H2,46,58)(H,47,60)(H,48,59)(H,49,65)(H,50,61)(H,51,64)(H,52,62)(H,53,63)/t23?,26?,27-,28?,29?,30?,31-,36?/m0/s1
- InChI Key： GTYWGUNQAMYZPF-KFATXQGKSA-N
- SMILES： NC(CNC([C@@H](NC([C@@H]1CCCN1C(C1CSSCCC(=O)NC(CC2C=CC(O)=CC=2)C(=O)NC(C(CC)C)C(=O)NC(CCC(=O)N)C(=O)NC(CC(=O)N)C(=O)N1)=O)=O)CC(C)C)=O)=O
Computed Properties
- Exact Mass: 991.42600
- Monoisotopic Mass: 991.42555890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 68
- Rotatable Bond Count: 17
- Complexity: 1840
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 424Ų
Experimental Properties
- PSA: 424.11000
- LogP: 1.91880
Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide Related Literature
-
Elena V. Kudryavtseva,Mariya V. Sidorova,Rimma P. Evstigneeva Russ. Chem. Rev. 1998 67 545
-
2. The electrochemical synthesis of neutral copper(II) complexes of Schiff base ligands: the crystal structure of bis{N-[2′-(2″-pyridyl)ethyl]-4,6-dimethoxysalicylideneiminato}copper(II)Neil M. Atherton,David E. Fenton,Geoffrey J. Hewson,Colin H. McLean,Rufina Bastida,Jaime Romero,Antonio Sousa,Eduardo E. Castellano J. Chem. Soc. Dalton Trans. 1988 1059
113-78-0 (Glycinamide,N-(3-mercapto-1-oxopropyl)-L-tyrosyl-L-isoleucyl-L-glutaminyl-L-asparaginyl-L-cysteinyl-L-prolyl-L-leucyl-,cyclic (1®5)-disulfide) Related Products
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